Cas no 2408938-01-0 (rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate)

• Product name: rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate
• CAS No: 2408938-01-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6251665
• PubChem ID: 125458026

rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7541935
• 2408938-01-0
• rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate

• Inchi： 1S/C9H17NO2/c1-6-5-10-7(2)4-8(6)9(11)12-3/h6-8,10H,4-5H2,1-3H3/t6-,7-,8+/m0/s1
• InChI Key： SZECQDVGKJMCHD-BIIVOSGPSA-N
• SMILES： O(C)C([C@@H]1C[C@H](C)NC[C@@H]1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate

Comprehensive Overview of rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate (CAS No. 2408938-01-0)

rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate is a chiral piperidine derivative with significant potential in pharmaceutical and chemical research. This compound, identified by its CAS number 2408938-01-0, has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals are increasingly interested in this molecule for its role in drug development, asymmetric synthesis, and material science.

The molecular structure of rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate includes a piperidine ring with two methyl groups at positions 2 and 5, and a carboxylate ester at position 4. This configuration imparts distinct stereochemical properties, making it valuable for studying chiral interactions and enantioselective reactions. The rac prefix indicates that this is a racemic mixture, containing both enantiomers of the compound.

One of the key applications of rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate is in the field of medicinal chemistry. The piperidine scaffold is a common motif in many bioactive molecules, and modifications like those in this compound can lead to enhanced pharmacological properties. Researchers are exploring its potential as a building block for novel therapeutics targeting neurological disorders, pain management, and other conditions.

In addition to its pharmaceutical applications, rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate is also used in organic synthesis. Its chiral centers make it a useful intermediate for constructing complex molecules with high stereochemical precision. This is particularly relevant in the context of green chemistry, where efficient and selective synthetic methods are in high demand.

The growing interest in chiral compounds and asymmetric synthesis has further highlighted the importance of molecules like rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate. With advancements in analytical techniques such as HPLC and NMR, researchers can now better characterize and utilize these compounds in their work.

Market trends indicate a rising demand for high-purity chiral intermediates, driven by the pharmaceutical and agrochemical industries. rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate fits into this niche, offering opportunities for suppliers and manufacturers to cater to specialized research needs.

For those working with rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) should always be consulted before use.

In summary, rac-methyl (2R,4S,5S)-2,5-dimethylpiperidine-4-carboxylate (CAS No. 2408938-01-0) is a versatile and valuable compound with broad applications in research and industry. Its unique structural features and chiral properties make it a subject of ongoing study and innovation.